Cas no 110690-36-3 ((S)-2,6-Diaminohexan-1-ol)

• Product Name: (S)-2,6-Diaminohexan-1-ol
• CAS No: 110690-36-3
• MF: C₆H₁₆N₂O
• MW: 132.204041481018
• MDL: MFCD00270277
• CID: 128908
• PubChem ID: 11607920
• Update Time: 2025-09-18

(S)-2,6-Diaminohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2,6-Diaminohexan-1-ol
• 1-Hexanol,2,6-diamino-, (S)- (9CI)
• 1-Hexanol,2,6-diamino-, (2S)-
• REF DUPL: L-Lysinol
• DTXSID60469336
• Lysol
• L-Lysinol
• AKOS006272502
• H-Lys-ol
• lysinol
• SCHEMBL99543
• Q27462788
• 1-Hexanol, 2,6-diamino-, (2S)-
• 1-Hexanol, 2,6-diamino-, (S)-
• Lys-ol
• 110690-36-3
• CHEBI:189186
• CS-0352973
• EN300-7605888
• (2s)-2,6-Diaminohexan-1-Ol
• LTGPFZWZZNUIIK-LURJTMIESA-N
• 12772-68-8
• DB-328073

• MDL： MFCD00270277
• Inchi： 1S/C6H16N2O/c7-4-2-1-3-6(8)5-9/h6,9H,1-5,7-8H2/t6-/m0/s1
• InChI Key： LTGPFZWZZNUIIK-LURJTMIESA-N
• SMILES： OC[C@H](CCCCN)N

Computed Properties

• Exact Mass: 132.12638
• Monoisotopic Mass: 132.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 59
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 0.995±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 272.2±25.0 ºC (760 Torr),
• Flash Point: 118.4±23.2 ºC,
• Solubility: Soluble (999 g/l) (25 º C),
• PSA: 72.27
• LogP: 0.83560